Cas no 62135-73-3 (4-{(benzyloxy)carbonylamino}pentanoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}pentanoic acid
• CAS No: 62135-73-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 456833
• PubChem ID: 12338831
• Update Time: 2025-05-21

4-{(benzyloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-[[(phenylmethoxy)carbonyl]amino]-
• 4-(phenylmethoxycarbonylamino)pentanoic acid
• 4-{(benzyloxy)carbonylamino}pentanoic acid
• 62135-73-3
• SCHEMBL8061660
• 4-(((Benzyloxy)carbonyl)amino)pentanoic acid
• CS-0277071
• 4-{[(Benzyloxy)carbonyl]amino}pentanoic acid
• AKOS013413663
• EN300-121363
• DTXSID30491720

• Inchi： 1S/C13H17NO4/c1-10(7-8-12(15)16)14-13(17)18-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,17)(H,15,16)
• InChI Key： NWVSQRJLQMNHQX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{(benzyloxy)carbonylamino}pentanoic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 62135-73-3): Properties, Applications, and Industry Insights

4-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 62135-73-3) is a specialized organic compound widely recognized for its role in peptide synthesis and pharmaceutical intermediates. This compound, featuring a benzyloxycarbonyl (Cbz) protecting group, is pivotal in modern drug discovery and bioconjugation chemistry. Its molecular structure combines a carboxylic acid moiety with a protected amine, making it a versatile building block for biomedical research and fine chemical production.

In recent years, the demand for 4-{(benzyloxy)carbonylamino}pentanoic acid has surged due to its applications in targeted drug delivery systems and proteomics studies. Researchers frequently search for "Cbz-protected amino acids" or "pentanoic acid derivatives" to explore their utility in enzyme inhibitors and biodegradable polymers. The compound’s stability under mild conditions aligns with the growing focus on green chemistry and sustainable synthesis methods.

The physicochemical properties of 62135-73-3 include a molecular weight of 251.27 g/mol and solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol. These traits facilitate its use in high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "CAS 62135-73-3 suppliers" or "spectroscopic data for Cbz-amino acids," reflecting its commercial and academic relevance.

Emerging trends in personalized medicine and biologic therapeutics have further highlighted the importance of 4-{(benzyloxy)carbonylamino}pentanoic acid. Its role in designing peptide-based vaccines and ADC (antibody-drug conjugate) linkers addresses key challenges in oncology research. Discussions around "amino acid protecting groups" and "carboxylic acid activation" frequently reference this compound, underscoring its interdisciplinary appeal.

From a regulatory perspective, 62135-73-3 is classified as a non-hazardous material under standard handling conditions, complying with REACH and FDA guidelines for research-grade chemicals. Quality control protocols emphasize HPLC purity and NMR verification, ensuring consistency for GMP applications. Searches for "safe handling of Cbz compounds" or "storage conditions for carboxyl-protected amino acids" are common among laboratory personnel.

In conclusion, 4-{(benzyloxy)carbonylamino}pentanoic acid (CAS No. 62135-73-3) remains a cornerstone in organic synthesis and life sciences. Its adaptability to click chemistry and nanomaterial functionalization positions it at the forefront of innovations in biotechnology and material science. As industries prioritize eco-friendly reagents and precision therapeutics, this compound’s significance is poised to grow exponentially.